4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C17H12ClFN2O4S/c1-24-15-7-16(25-2)13(6-12(15)18)21-9-11(8-20)26(22,23)17-4-3-10(19)5-14(17)21/h3-7,9H,1-2H3
• InChI Key: MOKPHMMFQRPUAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C#N)Cl)OC
• Molecular Formula: C17H12ClFN2O4S
• Molecular Weight: 394.8 g/mol
• CAS No.: 1226432-61-6

Description

4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide is a useful research compound. Its molecular formula is C17H12ClFN2O4S and its molecular weight is 394.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimidines and Condensed Pyrimidines : The synthesis of various pyrimidine derivatives, including dihydropyrimido[1,2-a]pyrimidine, and their antimicrobial evaluation, can be achieved by reacting related compounds, showcasing the chemical versatility of the benzothiazine derivatives (Abdelghani et al., 2017).

• Domino Reaction for Benzothiazine Dioxides : A domino reaction involving 2-fluoro benzensulfonyl acetonitrile and α-chloro oximes can yield isoxazole−fused 4H-1,4-benzothiazine-4,4-dioxides, demonstrating a method for the facile synthesis of benzothiazine derivatives (Kavas & Altuğ, 2017).

Biological and Pharmaceutical Applications

• Antimicrobial Activity : The antimicrobial potential of benzothiazine derivatives has been highlighted, with compounds showing activity against both Gram-positive and Gram-negative bacteria (Rostamizadeh et al., 2013).

• Application in Cancer Therapy : Certain benzothiazine derivatives, such as quinoxaline di-N-oxides, have shown potential as hypoxia-selective therapeutic agents, which could be crucial in cancer therapy (Monge et al., 1995).

• Potassium Channel Openers : Benzothiazine derivatives have been synthesized as ATP-sensitive potassium channel openers, with applications in modulating insulin secretion and showing potential for diabetes treatment (de Tullio et al., 2005).

• Cognitive Enhancers : Fluorinated benzothiadiazine dioxides have been identified as potent cognitive enhancers, acting through potentiation of AMPA receptors, indicating their utility in neurological conditions (Francotte et al., 2010).